Cas no 861573-78-6 (4-Amino-6-phenylpyrimidine-2(1H)-one)

4-Amino-6-phenylpyrimidine-2(1H)-one structure
861573-78-6 structure
Product Name:4-Amino-6-phenylpyrimidine-2(1H)-one
CAS No:861573-78-6
MF:C10H9N3O
MW:187.197961568832
CID:2125326
Update Time:2023-08-04

4-Amino-6-phenylpyrimidine-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-amino-4-phenyl-2(1H)-Pyrimidinone
    • 6-Phenylcytosin
    • 4-Amino-6-phenylpyrimidine-2(1H)-one
    • 4-amino-6-phenyl-1,2-dihydropyrimidin-2-one
    • Inchi: 1S/C10H9N3O/c11-9-6-8(12-10(14)13-9)7-4-2-1-3-5-7/h1-6H,(H3,11,12,13,14)
    • InChI Key: ZBBJKFYIIRHYGM-UHFFFAOYSA-N
    • SMILES: O=C1N=C(C=C(C2C=CC=CC=2)N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 301
  • Topological Polar Surface Area: 67.5

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